Cas no 1566331-31-4 (3-Amino-3-(6-methylpyridin-3-yl)propanamide)

• Product Name: 3-Amino-3-(6-methylpyridin-3-yl)propanamide
• CAS No: 1566331-31-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5701277
• PubChem ID: 104822635
• Update Time: 2025-09-23

3-Amino-3-(6-methylpyridin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1285008
• 3-Amino-3-(6-methylpyridin-3-yl)propanamide
• 1566331-31-4
• 3-Pyridinepropanamide, β-amino-6-methyl-

• Inchi： 1S/C9H13N3O/c1-6-2-3-7(5-12-6)8(10)4-9(11)13/h2-3,5,8H,4,10H2,1H3,(H2,11,13)
• InChI Key： SMQRWRBQTGXBEQ-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=NC(C)=CC=1)N)N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 422.9±45.0 °C(Predicted)
• pka: 16.11±0.40(Predicted)

Additional information on 3-Amino-3-(6-methylpyridin-3-yl)propanamide

Recent Advances in the Study of 3-Amino-3-(6-methylpyridin-3-yl)propanamide (CAS: 1566331-31-4)

The compound 3-Amino-3-(6-methylpyridin-3-yl)propanamide (CAS: 1566331-31-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and propanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for 3-Amino-3-(6-methylpyridin-3-yl)propanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its drug development potential.

Pharmacological investigations have revealed that 3-Amino-3-(6-methylpyridin-3-yl)propanamide exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that the compound may have applications in treating neurological disorders, such as anxiety and depression. Researchers have identified its interaction with the GABAergic system as a possible mechanism, although further detailed studies are required to fully elucidate its pharmacological profile.

In addition to its neurological applications, recent findings have also explored the compound's potential in oncology. A 2024 study in Cancer Research demonstrated that 3-Amino-3-(6-methylpyridin-3-yl)propanamide could inhibit the proliferation of certain cancer cell lines by targeting specific metabolic pathways. This discovery opens new avenues for the development of targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

Despite these promising findings, challenges remain in the development of 3-Amino-3-(6-methylpyridin-3-yl)propanamide as a therapeutic agent. Issues such as bioavailability, potential side effects, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Researchers are currently working on derivative compounds to improve these aspects while retaining the original molecule's beneficial properties.

In conclusion, 3-Amino-3-(6-methylpyridin-3-yl)propanamide (CAS: 1566331-31-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its diverse potential applications, from neurology to oncology, underscore the importance of continued investigation. Future research should focus on overcoming current limitations and advancing the compound toward clinical trials to fully realize its therapeutic potential.